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Compound of Interest

Compound Name: Cyromazine

Cat. No.: B1669673 Get Quote

Abstract: Cyromazine, N-cyclopropyl-1,3,5-triazine-2,4,6-triamine, is a potent insect growth

regulator (IGR) utilized extensively in agriculture and veterinary medicine for the control of

dipteran larvae.[1] Structurally, it is a cyclopropyl derivative of melamine, a relationship that

underpins both its synthesis and its metabolic fate.[1][2] This document provides a

comprehensive technical overview of cyromazine, detailing its chemical properties, synthesis

pathway, mechanism of action, metabolic conversion to melamine, and the associated

toxicological implications. It includes structured data, detailed experimental protocols, and

pathway visualizations to serve as an in-depth guide for researchers, chemists, and

toxicologists.

Chemical and Physical Properties
Cyromazine is a white crystalline solid characterized by its moderate solubility in water and its

stability to hydrolysis under neutral pH conditions.[2][3] Its chemical structure consists of a

triazine ring, identical to that in melamine, but with one amino group substituted with a

cyclopropylamine moiety. This substitution is critical for its insecticidal activity. The key

physicochemical properties of cyromazine are summarized in Table 1.

Table 1: Physicochemical Properties of Cyromazine
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Property Value Reference

Molecular Formula C₆H₁₀N₆ [1]

Molar Mass 166.19 g/mol [1]

Appearance White Crystalline Solid [1][2]

Melting Point 219 - 227 °C [1][2]

Water Solubility
11,000 - 13,000 mg/L (at 20-

25°C, pH 7.1-7.5)
[2]

pKa 5.2 (Moderately basic) [3]

LogP (Octanol/Water) -0.061 [2]

Vapor Pressure 4.5 x 10⁻⁷ Pa (at 25°C) [2]

| Stability | Stable to hydrolysis at pH 5-9 |[2] |

Synthesis Pathway
The industrial synthesis of cyromazine can be achieved through a multi-step process starting

from either cyanuric chloride or melamine itself. A common pathway begins with cyanuric

chloride, which is a precursor to the melamine structure.[4] An alternative patented method

utilizes melamine as the direct starting material, which undergoes hydrolysis, chlorination, and

subsequent amination.[5]

The process starting from melamine involves:

Hydrolysis: Melamine is hydrolyzed under acidic conditions to replace one amino group with

a hydroxyl group, forming 4,6-diamino-2-hydroxy-1,3,5-triazine.[5]

Chlorination: The hydroxyl group is then replaced by a chlorine atom using a chlorinating

agent like thionyl chloride, yielding 2-chloro-4,6-diamino-1,3,5-triazine.[4][5]

Amination: Finally, the chloro-intermediate is reacted with cyclopropylamine. The

cyclopropylamine displaces the chlorine atom to form the final product, cyromazine.[4]
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Synthesis of Cyromazine

Melamine

4,6-Diamino-2-hydroxy-
1,3,5-triazine

  1. Hydrolysis
  (Acidic)

2-Chloro-4,6-diamino-
1,3,5-triazine

  2. Chlorination
  (e.g., SOCl₂)

Cyromazine

  3. Amination

Cyclopropylamine
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Proposed Mechanism of Action

Cyromazine

Disruption

Ecdysone Signaling
Pathway

Normal Gene Expression
(Cuticle Formation)

Proper Cuticle
Sclerotization

Successful Molting
& Pupation
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Metabolic Pathway of Cyromazine in Animals

Cyromazine
(N-cyclopropyl-1,3,5-triazine-

2,4,6-triamine)

Melamine
(1,3,5-triazine-
2,4,6-triamine)

Dealkylation
(Removal of cyclopropyl group)
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Analytical Workflow for Cyromazine/Melamine Residues

1. Sample Homogenization
(10g Tissue)

2. Extraction
(Ammoniacal Acetonitrile)

3. Centrifugation & Filtration

4. Lipid Removal
(n-Hexane Partition)

5. Solid-Phase Extraction
(C18 Cleanup)

6. Evaporation & Reconstitution

7. HPLC-UV Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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